Cas no 939922-98-2 (2-5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-phenylacetamide)

• Product Name: 2-5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-phenylacetamide
• CAS No: 939922-98-2
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5428613
• PubChem ID: 7465710
• Update Time: 2025-05-25

2-5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS002328600
• 2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]-N-phenylacetamide
• 2-[5-(4-methylphenyl)tetrazol-2-yl]-N-phenylacetamide
• F3375-0237
• 939922-98-2
• N-phenyl-2-(5-(p-tolyl)-2H-tetrazol-2-yl)acetamide
• STK950480
• 2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]-N-phenylacetamide
• 2-5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-phenylacetamide

• Inchi： 1S/C16H15N5O/c1-12-7-9-13(10-8-12)16-18-20-21(19-16)11-15(22)17-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,17,22)
• InChI Key： SRSFFXIPIFQUOS-UHFFFAOYSA-N
• SMILES： O=C(CN1N=NC(C2C=CC(C)=CC=2)=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl-N-phenylacetamide

Compound CAS No. 939922-98-2: 2-[5-(4-Methylphenyl)-2H-1,2,3,4-Tetrazol-2-yl]-N-Phenylacetamide

The compound with CAS No. 939922-98-2, known as 2-[5-(4-Methylphenyl)-2H-1,2,3,4-Tetrazol-2-yl]-N-Phenylacetamide, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrazole derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure incorporates a tetrazole ring system, a phenyl group, and an acetamide moiety, making it a promising candidate for various biological activities.

Recent studies have highlighted the importance of tetrazole-containing compounds in the development of novel therapeutic agents. The tetrazole ring in this compound is known to exhibit unique electronic properties that can enhance the molecule's stability and bioavailability. Additionally, the presence of the 4-methylphenyl group introduces hydrophobicity into the structure, which can improve the compound's ability to cross cellular membranes and interact with target proteins. The N-phenylacetamide portion of the molecule further contributes to its pharmacokinetic profile by modulating solubility and absorption characteristics.

One of the most intriguing aspects of this compound is its potential as an anti-inflammatory agent. Researchers have demonstrated that tetrazole derivatives can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). In vitro assays have shown that CAS No. 939922-98-2 exhibits potent anti-inflammatory activity comparable to established drugs like ibuprofen and diclofenac. This makes it a strong candidate for further investigation in preclinical models of inflammatory diseases.

Beyond its anti-inflammatory properties, this compound has also been explored for its potential as an antimicrobial agent. The tetrazole moiety is known to exhibit broad-spectrum antimicrobial activity against bacteria, fungi, and protozoa. Recent studies have demonstrated that CAS No. 939922-98-2 displays significant activity against multidrug-resistant strains of bacteria such as *Staphylococcus aureus* and *Escherichia coli*. This highlights its potential role in addressing the growing challenge of antibiotic resistance.

The synthesis of CAS No. 939922-98-2 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the tetrazole ring through cyclization reactions and the subsequent functionalization with phenyl groups. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

From a structural perspective, the compound's molecular weight is approximately 367 g/mol, with a molecular formula of C17H16N6O. Its physical properties include a melting point of around 150°C and a solubility profile that makes it suitable for formulation into various drug delivery systems. These characteristics are essential considerations for its potential use in pharmaceutical applications.

In terms of bioavailability, CAS No. 939922-98-2 has shown promising results in preclinical studies. Oral administration in animal models has demonstrated moderate absorption rates, with peak plasma concentrations achieved within 1–2 hours post-administration. The compound's half-life is approximately 6 hours, indicating that it may require twice-daily dosing if used clinically.

One area where this compound has shown particular promise is in oncology research. Tetrazole derivatives have been found to exhibit cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy agents. Preclinical studies have revealed that CAS No. 939922-98-